Cas no 272773-11-2 (Methyl 3-Bromoisoxazole-5-carboxylate)

• Product Name: Methyl 3-Bromoisoxazole-5-carboxylate
• CAS No: 272773-11-2
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• MDL: MFCD12022344
• CID: 830310
• PubChem ID: 46942161
• Update Time: 2025-07-23

Methyl 3-Bromoisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-isoxazolecarboxylate
• methyl 3-bromoisoxazole-5-carboxylate
• 3-Bromoisoxazole-5-carboxylic acid methyl ester
• 3-Bromo-5-(methoxycarbonyl)isoxazole
• AK-38301
• CTK8D3929
• KB-84385
• MolPort-009-200-093
• OR17926
• EN300-266694
• 272773-11-2
• CS-0207672
• methyl 3-bromo-1,2-oxazole-5-carboxylate
• XKA77311
• PS-3994
• MFCD12022344
• methyl-3-bromoisoxazole-5-carboxylate
• DTXSID60677535
• Methyl3-bromo-5-isoxazolecarboxylate
• 3-Bromo-5-isoxazolecarboxylic acidmethylester
• AKOS015902275
• SY101705
• DA-19265
• Methyl 3-Bromoisoxazole-5-carboxylate

• MDL： MFCD12022344
• Inchi： 1S/C5H4BrNO3/c1-9-5(8)3-2-4(6)7-10-3/h2H,1H3
• InChI Key： DEZOJAAMBSHBIS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)ON=1

Computed Properties

• Exact Mass: 204.93742
• Monoisotopic Mass: 204.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Additional information on Methyl 3-Bromoisoxazole-5-carboxylate

Recent Advances in the Application of Methyl 3-Bromoisoxazole-5-carboxylate (CAS: 272773-11-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-Bromoisoxazole-5-carboxylate (CAS: 272773-11-2) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its isoxazole core and bromo-substituted carboxylate ester, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, medicinal chemistry, and materials science, highlighting its importance as a building block for complex molecular architectures.

One of the most notable advancements involving Methyl 3-Bromoisoxazole-5-carboxylate is its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the isoxazole moiety has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent inhibitors targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. The bromo-substitution at the 3-position allows for further functionalization via cross-coupling reactions, enabling the creation of diverse derivatives with tailored pharmacological properties.

In addition to its applications in kinase inhibitor development, Methyl 3-Bromoisoxazole-5-carboxylate has been employed in the synthesis of antimicrobial agents. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its use in constructing isoxazole-containing analogs with broad-spectrum activity against resistant bacterial strains. The electron-withdrawing nature of the bromo and ester groups facilitates nucleophilic substitution reactions, making it a valuable scaffold for rapid derivatization and structure-activity relationship (SAR) studies.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Researchers have utilized its reactive bromo group to incorporate isoxazole units into polymers and small-molecule semiconductors, enhancing their electronic and photophysical properties. A 2022 study in ACS Applied Materials & Interfaces showcased its role in the synthesis of organic electronic materials with improved charge transport characteristics, underscoring its cross-disciplinary relevance.

Despite its promising applications, challenges remain in optimizing the synthetic routes for Methyl 3-Bromoisoxazole-5-carboxylate to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic bromination and solvent-free esterification, to address these limitations. Future research is expected to explore its potential in targeted drug delivery systems and as a probe for chemical biology studies, further expanding its impact on the field.